Cas no 1376181-40-6 (6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide)

6-Chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide is a heterocyclic sulfonamide compound featuring a fused oxazolopyridine core. Its structure combines a chloro-substituted pyridine ring with a sulfonamide linker, offering potential utility in medicinal chemistry and agrochemical research. The presence of the chloro and sulfonamide groups enhances its reactivity, making it a versatile intermediate for further functionalization. The methyl-substituted oxazolopyridine moiety may contribute to improved metabolic stability and binding affinity in target applications. This compound is of interest for its potential as a scaffold in the development of biologically active molecules, particularly in kinase inhibition or antimicrobial studies. Suitable for controlled reactions under standard laboratory conditions.

6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide structure

1376181-40-6 structure

Product Name:6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide

CAS No:1376181-40-6

MF:C₁₂H₉ClN₄O₃S

MW:324.742859601974

CID:6404263

PubChem ID:72121394

Update Time:2025-05-19

6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1376181-40-6
- EN300-26610791
- 6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide
- 6-chloro-N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)pyridine-3-sulfonamide
- Z1269630666
- AKOS033220342
- Inchi： 1S/C12H9ClN4O3S/c1-7-10-4-8(5-15-12(10)20-16-7)17-21(18,19)9-2-3-11(13)14-6-9/h2-6,17H,1H3
- InChI Key： MMJUPZNMRXTBSD-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)S(NC1=CN=C2C(C(C)=NO2)=C1)(=O)=O

Computed Properties

Exact Mass: 324.0083890g/mol
Monoisotopic Mass: 324.0083890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 472
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 106Å²

6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26610791-0.05g	6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide	1376181-40-6	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide

Comprehensive Overview of 6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide (CAS No. 1376181-40-6)

6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide (CAS No. 1376181-40-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This sulfonamide derivative combines a pyridine core with an oxazolo[5,4-b]pyridine moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its molecular interactions and binding affinity with various biological targets, which could lead to breakthroughs in treating diseases or enhancing crop protection.

The compound's synthetic pathway and structure-activity relationship (SAR) have been extensively studied to optimize its efficacy. Its chloro and sulfonamide functional groups contribute to its reactivity, enabling modifications for tailored applications. In recent years, the demand for heterocyclic sulfonamides has surged, driven by their versatility in medicinal chemistry and agrochemical formulations. This aligns with the growing trend of precision medicine and sustainable agriculture, where targeted compounds like 6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide play a pivotal role.

From a computational chemistry perspective, this compound's electronic properties and solubility parameters are critical for its performance in vivo or in formulations. Advances in AI-driven drug design have further accelerated its exploration, with algorithms predicting its bioavailability and toxicity profiles. Such innovations address common user queries like "how to improve sulfonamide stability" or "best practices for heterocyclic compound synthesis," making this compound a hotspot in scientific discussions.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for 6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide, reducing waste and energy consumption. This resonates with the global push toward sustainable chemical production, a topic frequently searched in academic and industrial circles. Its potential applications in catalysis and material science further expand its relevance beyond life sciences.

Quality control and analytical methods for this compound, such as HPLC and mass spectrometry, are rigorously developed to ensure purity and consistency. These protocols are vital for meeting regulatory standards, a concern often raised by professionals in the field. The compound's stability under various conditions is another area of active research, addressing practical challenges in storage and transportation.

In summary, 6-chloro-N-{3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl}pyridine-3-sulfonamide (CAS No. 1376181-40-6) represents a multifaceted compound with broad scientific and industrial implications. Its study bridges gaps between theoretical research and real-world applications, making it a subject of enduring interest in modern chemistry.